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Compound of Interest

Compound Name: 5-FAM-Pro-Leu-OH

Cat. No.: B12392414 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive, step-by-

step procedure for the safe disposal of 5-FAM-Pro-Leu-OH, a fluorescently labeled peptide

commonly used as a reference standard. Adherence to these protocols is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety Consideration: Before proceeding with any disposal procedure, it is

imperative to obtain and consult the official Safety Data Sheet (SDS) for 5-FAM-Pro-Leu-OH
from the supplier. While this compound is likely to be classified as non-hazardous, the SDS

provides definitive information on potential hazards, handling precautions, and specific disposal

requirements.

Obtaining the Safety Data Sheet (SDS):

The SDS for 5-FAM-Pro-Leu-OH can be requested directly from the supplier,

MedChemExpress. You can typically obtain the SDS by:

Visiting the product page on the MedChemExpress website and looking for a download link.

Contacting their customer service via email at --INVALID-LINK-- or by calling 609-228-6898.

[1]
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In the absence of a specific SDS, and as a matter of best practice, 5-FAM-Pro-Leu-OH and

materials contaminated with it should be treated as chemical waste.[2][3] Laboratory policy

should always be to manage chemical wastes in a safe and environmentally sound manner

that complies with all applicable federal, state, and local regulations.[4]

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Lab coat

Chemical-resistant gloves (nitrile or neoprene)

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions.[2]

Solid Waste:

Collect unused or expired 5-FAM-Pro-Leu-OH powder, contaminated personal protective

equipment (e.g., gloves, weigh boats), and absorbent materials used for spill cleanup in a

designated, leak-proof, and clearly labeled solid chemical waste container.[5]

Do not mix with general laboratory trash.

Liquid Waste:

Collect solutions of 5-FAM-Pro-Leu-OH, including stock solutions and experimental

residues, in a dedicated, leak-proof, and shatter-resistant liquid chemical waste container.

[5]

The container must be compatible with the solvent used to dissolve the peptide (e.g.,

DMSO, water).

Do not pour 5-FAM-Pro-Leu-OH solutions down the drain.[3][4] While some dilute, non-

hazardous aqueous solutions may be permissible for drain disposal in certain institutions,
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it is best to avoid this practice unless explicitly approved by your institution's

Environmental Health and Safety (EHS) office.[6]

Step 3: Waste Container Labeling

Properly label all waste containers with the following information:[2][7]

The words "Hazardous Waste" (as a precautionary measure)

The full chemical name: "5-FAM-Pro-Leu-OH"

The solvent used (e.g., "in DMSO," "aqueous solution")

An approximate concentration or quantity

The date the waste was first added to the container

The principal investigator's name and laboratory location

Step 4: Storage of Waste

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[4]

Keep containers closed except when adding waste.

Ensure stored waste is segregated from incompatible materials.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) or equivalent waste

management department to schedule a pickup for the chemical waste.[2][7] Provide them with

the information from the waste container label.

Data Presentation: Waste Profile
When communicating with your EHS office, the following table summarizes the likely

characteristics of 5-FAM-Pro-Leu-OH waste.
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Characteristic Description

Physical State

Can be a solid (lyophilized powder) or a liquid

(dissolved in a solvent like DMSO or an

aqueous buffer).

Chemical Composition
A peptide (Pro-Leu) conjugated to a

carboxyfluorescein (5-FAM) fluorescent dye.

Known Hazards

Specific hazards should be confirmed with the

SDS. Generally, similar fluorescent peptides are

not considered highly toxic or hazardous.[8]

However, treat as chemical waste as a

precaution.

Primary Solvents Used
Commonly DMSO for stock solutions, and

aqueous buffers for working solutions.

Recommended Container

High-density polyethylene (HDPE) for both solid

and liquid waste. Ensure compatibility with the

solvent.

Experimental Protocols
This document focuses on the disposal of 5-FAM-Pro-Leu-OH after its use in various

experimental protocols. The handling and use of this compound would typically be in

fluorescence-based assays, such as those involving matrix metalloproteinases (MMPs), where

it serves as a reference standard. The specific protocols for these experiments dictate the

concentration and solvents used, which in turn inform the waste characterization.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-FAM-
Pro-Leu-OH waste.
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Disposal workflow for 5-FAM-Pro-Leu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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